Cas no 1261896-97-2 (3-(4-Methylthiophenyl)isonicotinic acid)

• Product Name: 3-(4-Methylthiophenyl)isonicotinic acid
• CAS No: 1261896-97-2
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18317456
• CID: 4784417
• Update Time: 2023-08-17

3-(4-Methylthiophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Methylthio)phenyl)isonicotinic acid
• 3-(4-METHYLTHIOPHENYL)ISONICOTINIC ACID
• 3-(4-Methylthiophenyl)isonicotinic acid

• MDL： MFCD18317456
• Inchi： 1S/C13H11NO2S/c1-17-10-4-2-9(3-5-10)12-8-14-7-6-11(12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： OWOVFTWBYMEZQD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 75.5